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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Nitroguaiacol, with the CAS number 3251-56-7, is an aromatic compound of significant
interest in various scientific fields, particularly in pharmaceutical and chemical synthesis.[1][2]
Structurally, it is a derivative of guaiacol, featuring a nitro group at the para position relative to
the hydroxyl group. This substitution pattern imparts unique chemical and biological properties
to the molecule, making it a valuable intermediate in the synthesis of a range of organic
compounds, including potential drug candidates.[1] Its antioxidant properties also contribute to
its utility in various applications.[1][2] This technical guide provides a comprehensive overview
of 4-Nitroguaiacol, including its chemical and physical properties, synthesis and purification
protocols, spectral data for characterization, and an exploration of its potential biological
activities and mechanisms of action relevant to drug development.

Chemical and Physical Properties

4-Nitroguaiacol is a yellow crystalline powder with a molecular formula of C7H7NO4 and a
molecular weight of 169.13 g/mol .[2][3] It is soluble in organic solvents and has limited
solubility in water.[4] A summary of its key physical and chemical properties is presented in
Table 1.

Table 1: Physical and Chemical Properties of 4-Nitroguaiacol
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Property Value Reference(s)
CAS Number 3251-56-7 [2]
Molecular Formula C7H7NOa4 [2]
Molecular Weight 169.13 g/mol [2]
Appearance Yellow crystalline powder [2]
Melting Point 102-104 °C [2]
Boiling Point 335.2.°C at 760 mmHg )
(Predicted)
Density 1.367 g/cm3 (Predicted) [4]

Soluble in organic solvents,

B slightly soluble in chloroform
Solubility _ _ [4]
and ethyl acetate, insoluble in

water.
pKa 7.05 + 0.22 (Predicted) [4]
LogP 1.83220 [4]
InChi Key IZLVFLOBTPURLP- -

UHFFFAOYSA-N

COC1=C(C=CC(=C1)--
SMILES [4]
INVALID-LINK--[O-])O

Synthesis and Purification
Synthesis of 4-Nitroguaiacol from Guaiacol

The synthesis of 4-Nitroguaiacol from guaiacol typically involves an electrophilic aromatic
substitution reaction, specifically nitration. To achieve regioselectivity for the para-position, a
common strategy involves the protection of the phenolic hydroxyl group or the use of specific
nitrating agents and reaction conditions. A method adapted from the selective nitration of
phenol derivatives involves the formation of a diphenyl oxalate derivative, followed by nitration
and subsequent hydrolysis.[5]
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Experimental Protocol: Synthesis of 4-Nitroguaiacol
Materials:

e Guaiacol

o Oxalyl chloride

e Anhydrous dichloromethane (DCM)
o Concentrated sulfuric acid (Hz2SOa4)
o Concentrated nitric acid (HNO3)

e Methanol

e Sodium hydroxide (NaOH) solution
e Hydrochloric acid (HCI)

e |ce

Procedure:

 Esterification of Guaiacol: In a three-necked round-bottom flask equipped with a magnetic
stirrer, dropping funnel, and a reflux condenser connected to a gas trap, dissolve guaiacol (1
equivalent) in anhydrous dichloromethane. Cool the solution to 0 °C in an ice bath. Add
oxalyl chloride (0.5 equivalents) dropwise to the stirred solution. After the addition is
complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-3
hours. Monitor the reaction by Thin Layer Chromatography (TLC).

 Nitration of the Diphenyl Oxalate Derivative: In a separate flask, prepare a nitrating mixture
by slowly adding concentrated nitric acid to concentrated sulfuric acid at 0 °C. Cool the
diphenyl oxalate derivative solution from step 1 to 0-5 °C. Add the nitrating mixture dropwise
to the stirred solution, maintaining the temperature below 10 °C.[5] After the addition,
continue stirring for 2-3 hours at the same temperature.
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o Work-up and Hydrolysis: Carefully pour the reaction mixture onto crushed ice. The resulting
precipitate, bis(2-methoxy-4-nitrophenyl) oxalate, is collected by filtration and washed with
cold water. Suspend the precipitate in methanol, and add a sodium hydroxide solution. Heat
the mixture to reflux for 1-2 hours to hydrolyze the ester.

« |solation of 4-Nitroguaiacol: After cooling, acidify the reaction mixture with hydrochloric acid
to precipitate the 4-Nitroguaiacol. Collect the yellow solid by filtration, wash with cold water,
and dry under vacuum.

Bis(2-methoxyphenyl) oxalate y
Oxalyl Chloride (o i Hydrolysis LT P
(in DCM) |—> Bis(2-methoxy-4-nitrophenyl) oxalate [—# (NaOH, MeOH) 4-Nitroguaiacol

’ Conc. H2S04 / Conc. HNOs

Click to download full resolution via product page

Caption: Synthesis pathway of 4-Nitroguaiacol from Guaiacol.

Purification by Recrystallization

The crude 4-Nitroguaiacol can be purified by recrystallization to obtain a product of high purity.
Experimental Protocol: Recrystallization of 4-Nitroguaiacol

Materials:

Crude 4-Nitroguaiacol

Ethanol or a mixture of ethanol and water

Erlenmeyer flask

Heating source (hot plate or water bath)
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e Buchner funnel and flask

 Filter paper

Procedure:

Solvent Selection: Determine a suitable solvent or solvent system in which 4-Nitroguaiacol is
sparingly soluble at room temperature but highly soluble at elevated temperatures. Ethanol
or an ethanol/water mixture is often a good choice.

Dissolution: Place the crude 4-Nitroguaiacol in an Erlenmeyer flask and add a minimal
amount of the chosen solvent. Heat the mixture gently with stirring until the solid completely
dissolves. If necessary, add more solvent dropwise until a clear solution is obtained at the
boiling point of the solvent.

Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration
to remove them.

Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Crystals
of pure 4-Nitroguaiacol should form. The cooling process can be further facilitated by placing
the flask in an ice bath.

Isolation and Drying: Collect the crystals by vacuum filtration using a Buchner funnel. Wash
the crystals with a small amount of cold solvent to remove any remaining soluble impurities.
Dry the purified crystals in a desiccator or a vacuum oven.
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Caption: General workflow for the purification of 4-Nitroguaiacol.
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Spectroscopic Data and Characterization

The identity and purity of synthesized 4-Nitroguaiacol can be confirmed using various
spectroscopic techniques.

Table 2: Spectroscopic Data for 4-Nitroguaiacol

Technique Data Reference(s)

Spectral data available on
1H NMR SpectraBase and PubChem.[6]  [6][7]

[7]

Spectral data available on
13C NMR [8]
SpectraBase.[8]

Key peaks: N-O stretching
(nitro group), O-H stretching
hydroxyl group), C-O

FTIR (hy -y group) [9]
stretching (methoxy group),
and aromatic C-H and C=C

stretching.

Molecular lon (M*) peak
corresponding to the molecular
weight (169.13 g/mol ).

Mass Spec. ] [10]
Fragmentation pattern
available on NIST WebBook.

[10]

Absorption maxima
UV-Vis characteristic of nitrophenolic

compounds.

Biological Activity and Potential Applications in
Drug Development

While 4-Nitroguaiacol itself is primarily used as a chemical intermediate, its structural motifs are
found in various biologically active molecules.[1] Understanding its inherent biological activities
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can provide insights for the design of new therapeutic agents.

Anti-inflammatory Activity

Phenolic compounds, including guaiacol derivatives, have been reported to possess anti-
inflammatory properties.[11] The proposed mechanisms often involve the inhibition of
inflammatory mediators and the modulation of key signaling pathways. For instance, some
guaiacol derivatives have been shown to inhibit the activation of nuclear factor-kappa B (NF-
KB) and mitogen-activated protein kinase (MAPK) pathways, which are central to the
inflammatory response.[12][13]

Experimental Protocol: In Vitro Anti-inflammatory Assay (Nitric Oxide Inhibition)
Cell Line: RAW 264.7 murine macrophage cell line.
Materials:

 RAW 264.7 cells

e Dulbecco's Modified Eagle Medium (DMEM)

o Fetal Bovine Serum (FBS)
 Penicillin-Streptomycin solution

e Lipopolysaccharide (LPS)

 4-Nitroguaiacol

e Griess Reagent

o 96-well plates

Procedure:

e Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1%
penicillin-streptomycin at 37 °C in a 5% CO2 humidified incubator.
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Cell Seeding: Seed the cells in a 96-well plate at a suitable density and allow them to adhere
overnight.

Treatment: Pre-treat the cells with various concentrations of 4-Nitroguaiacol for 1-2 hours.

Stimulation: Induce inflammation by adding LPS (e.g., 1 pg/mL) to the wells and incubate for
24 hours.

Nitric Oxide Measurement: Collect the cell culture supernatant and measure the nitric oxide
(NO) production using the Griess reagent according to the manufacturer's instructions.

Data Analysis: Calculate the percentage of NO inhibition and determine the ICso value of 4-
Nitroguaiacol.
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Caption: Workflow for in vitro anti-inflammatory activity assessment.

Antioxidant Activity
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The phenolic hydroxyl group in 4-Nitroguaiacol suggests potential antioxidant activity through
free radical scavenging. The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method
to evaluate this activity.

Experimental Protocol: DPPH Radical Scavenging Assay

Materials:

4-Nitroguaiacol

DPPH solution in methanol

Methanol

96-well plate

Spectrophotometer
Procedure:
o Sample Preparation: Prepare a series of dilutions of 4-Nitroguaiacol in methanol.

e Reaction Mixture: In a 96-well plate, add a fixed volume of DPPH solution to each well,
followed by the addition of the 4-Nitroguaiacol solutions.

 Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

o Absorbance Measurement: Measure the absorbance of the solutions at approximately 517
nm using a spectrophotometer.

» Data Analysis: Calculate the percentage of DPPH radical scavenging activity and determine
the 1Cso value.

Table 3: lllustrative Biological Activity Data for 4-Nitroguaiacol (Hypothetical)
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Assay Endpoint Result (ICs0/ECso)
Anti-inflammatory (NO )

o ICso Data not available
Inhibition)
Antioxidant (DPPH Assay) ICso0 Data not available
Cytotoxicity (MTT Assay) CCso Data not available

Note: Specific experimental
ICso/ECso values for 4-
Nitroguaiacol are not readily
available in the public domain.
The table serves as a template

for data presentation.

Potential Signaling Pathway Modulation

Based on the known activities of structurally related phenolic and nitroaromatic compounds, 4-
Nitroguaiacol could potentially modulate key inflammatory signaling pathways such as the NF-
kKB and MAPK pathways. These pathways are critical in the expression of pro-inflammatory
genes, including those for cytokines, chemokines, and enzymes like cyclooxygenase-2 (COX-
2) and inducible nitric oxide synthase (iNOS).
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Caption: Plausible modulation of inflammatory signaling by 4-Nitroguaiacol.

© 2025 BenchChem. All rights reserved. 13/15 Tech Support


https://www.benchchem.com/product/b027342?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

4-Nitroguaiacol is classified as an irritant and may cause skin, eye, and respiratory irritation.[14]
Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this compound. Work should be conducted in a well-
ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet
(SDS).

Conclusion

4-Nitroguaiacol is a versatile chemical intermediate with potential applications in drug discovery
and development, stemming from the biological activities associated with its phenolic and
nitroaromatic structure. This technical guide has provided a comprehensive overview of its
properties, synthesis, purification, and characterization, along with potential biological activities
and mechanisms of action. The detailed experimental protocols and diagrammatic
representations serve as a valuable resource for researchers and scientists working with this
compound. Further investigation into the specific biological targets and signaling pathways
modulated by 4-Nitroguaiacol is warranted to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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